Cas no 1895605-19-2 (4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole)

4-(Azetidin-3-yloxy)-1-phenyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a phenyl group at the 1-position and an azetidin-3-yloxy moiety at the 4-position. This structure imparts unique reactivity and potential pharmacological properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The azetidine ring enhances conformational rigidity, while the pyrazole scaffold offers versatility in binding interactions. Its synthetic accessibility and functional group compatibility allow for further derivatization, enabling the exploration of structure-activity relationships. This compound is particularly useful in the development of targeted therapeutics, such as kinase inhibitors or GPCR modulators, due to its balanced lipophilicity and hydrogen-bonding capabilities.
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole structure
1895605-19-2 structure
Product Name:4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
CAS No:1895605-19-2
MF:C12H13N3O
MW:215.251122236252
CID:6275970
PubChem ID:117230098
Update Time:2025-10-28

4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
    • 1895605-19-2
    • EN300-1863023
    • Inchi: 1S/C12H13N3O/c1-2-4-10(5-3-1)15-9-12(8-14-15)16-11-6-13-7-11/h1-5,8-9,11,13H,6-7H2
    • InChI Key: AIBFQYQBAKNJLY-UHFFFAOYSA-N
    • SMILES: O(C1C=NN(C2C=CC=CC=2)C=1)C1CNC1

Computed Properties

  • Exact Mass: 215.105862047g/mol
  • Monoisotopic Mass: 215.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.1Ų

4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1863023-0.05g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
0.05g
$1104.0 2023-09-18
Enamine
EN300-1863023-0.1g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
0.1g
$1157.0 2023-09-18
Enamine
EN300-1863023-0.25g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
0.25g
$1209.0 2023-09-18
Enamine
EN300-1863023-0.5g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
0.5g
$1262.0 2023-09-18
Enamine
EN300-1863023-1.0g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
1g
$1315.0 2023-05-26
Enamine
EN300-1863023-2.5g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
2.5g
$2576.0 2023-09-18
Enamine
EN300-1863023-5.0g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
5g
$3812.0 2023-05-26
Enamine
EN300-1863023-10.0g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
10g
$5652.0 2023-05-26
Enamine
EN300-1863023-1g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
1g
$1315.0 2023-09-18
Enamine
EN300-1863023-5g
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
1895605-19-2
5g
$3812.0 2023-09-18

Additional information on 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole

4-(Azetidin-3-yloxy)-1-phenyl-1H-pyrazole: A Comprehensive Overview

4-(Azetidin-3-yloxy)-1-phenyl-1H-pyrazole, identified by the CAS Registry Number 1895605-19-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyrazole ring, a phenyl group, and an azetidine moiety, which together contribute to its distinctive chemical properties.

The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the pyrazole is substituted with a phenyl group at the 1-position and an azetidin-3-yloxy group at the 4-position. The azetidine ring, a four-membered saturated heterocycle, adds rigidity and potentially enhances the molecule's stability and bioavailability. The oxygen atom connecting the azetidine and pyrazole rings introduces additional electronic effects, which may influence the compound's reactivity and interactions with biological systems.

Recent studies have highlighted the potential of 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels, which are implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, suggesting its potential utility in anti-cancer therapies.

In addition to its pharmacological applications, CAS No. 1895605-19-2 has also been investigated for its role in materials science. The compound's structural features make it a promising candidate for use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the azetidine derivative. Various synthetic strategies have been reported in the literature, including nucleophilic substitution reactions and coupling reactions under catalytic conditions. The choice of synthetic route depends on factors such as yield optimization, cost-effectiveness, and scalability for industrial production.

From an analytical standpoint, the characterization of this compound has been achieved through a range of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided valuable insights into the compound's molecular structure, purity, and crystalline properties.

In terms of safety considerations, while CAS No. 1895605-19-2 is not classified as a hazardous or controlled substance under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection during its synthesis and use.

In conclusion, 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for research and development across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both pharmaceutical innovation and materials science.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.